Cas no 1219454-89-3 (2-difluoromethanesulfonylpyridine)

2-Difluoromethanesulfonylpyridine is a versatile sulfonylating reagent widely used in organic synthesis and pharmaceutical applications. Its key advantages include high reactivity as an electrophilic sulfonyl source, enabling efficient introduction of the difluoromethanesulfonyl group into target molecules. The pyridine moiety enhances solubility and stability, facilitating handling and storage. This compound is particularly valuable in the synthesis of sulfonamides and sulfonate esters, where its selective reactivity under mild conditions minimizes side reactions. The difluoromethyl group imparts unique electronic and steric properties, making it useful in medicinal chemistry for modulating pharmacokinetics. Its compatibility with a range of substrates underscores its utility in complex molecular transformations.
2-difluoromethanesulfonylpyridine structure
1219454-89-3 structure
Product Name:2-difluoromethanesulfonylpyridine
CAS No:1219454-89-3
MF:C6H5F2NO2S
MW:193.17120718956
MDL:MFCD17010193
CID:1063032
PubChem ID:46188280
Update Time:2025-06-07

2-difluoromethanesulfonylpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-((Difluoromethyl)sulfonyl)pyridine
    • 2-[(Difluoromethyl)sulfonyl]pyridine
    • Difluoromethyl 2-pyridyl sulfone
    • 2-(difluoromethylsulfonyl)pyridine
    • 2-PySO2CF2H
    • Hu Reagent
    • Difluoromethyl-2-PyridylSulfone
    • Difluoromethyl-2-pyridyl sulfone
    • 2-(Difluoromethanesulfonyl)pyridine
    • MB69437
    • CM10564
    • FCH1189246
    • Pyridine,2-[(difluoroMethyl)sulfonyl]-
    • Pyridine, 2-[(difluoroMethyl)sulfonyl]-
    • AK150834
    • D5390
    • Difluoromethyl 2-py
    • 2-difluoromethanesulfonylpyridine
    • DTXSID30673044
    • MFCD17010193
    • SY044741
    • Difluoromethyl 2-pyridyl sulfone;2-(Difluoromethylsulfonyl)pyridine;
    • (difluoromethylsulfonyl)pyridine
    • YRQNSTAWTLXCEZ-UHFFFAOYSA-N
    • 1219454-89-3
    • Z1255502030
    • AKOS015913806
    • SCHEMBL18322824
    • T70151
    • C6H5F2NO2S
    • Difluoromethyl 2-pyridyl sulfone, 97% (HPLC)
    • AMY6903
    • Difluoromethyl 2-Pyridyl Sulfone;
    • DB-344036
    • EN300-205457
    • MDL： MFCD17010193
    • Inchi： 1S/C6H5F2NO2S/c7-6(8)12(10,11)5-3-1-2-4-9-5/h1-4,6H
    • InChI Key： YRQNSTAWTLXCEZ-UHFFFAOYSA-N
    • SMILES： S(C(F)F)(C1C=CC=CN=1)(=O)=O

Computed Properties

  • Exact Mass: 193.00100
  • Monoisotopic Mass: 193.00090590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.423±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 47.0 to 51.0 deg-C
  • Solubility: Slightly soluble (3.9 g/l) (25 º C),
  • PSA: 55.41000
  • LogP: 2.15870

2-difluoromethanesulfonylpyridine Security Information

2-difluoromethanesulfonylpyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-difluoromethanesulfonylpyridine Pricemore >>

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2-difluoromethanesulfonylpyridine Production Method

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